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Compound of Interest

Compound Name: Cicaprost

Cat. No.: B3432103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cicaprost is a chemically stable synthetic analog of prostacyclin (PGI2) that functions as a

potent agonist for the prostacyclin (IP) receptor.[1] Its activation of the IP receptor stimulates

adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) levels. This

signaling cascade is pivotal in various physiological processes, making Cicaprost a valuable

tool in cardiovascular and cancer research. Proper preparation of stock solutions is critical for

obtaining accurate and reproducible results in cell culture-based assays. These application

notes provide a detailed protocol for the preparation, storage, and handling of Cicaprost stock

solutions.

Quantitative Data Summary
The following table summarizes the key quantitative information for Cicaprost.
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Parameter Value Source

Molecular Formula C₂₂H₃₀O₅ [1]

Molecular Weight 374.5 g/mol [2]

Purity ≥98% [1][2]

Solubility in Ethanol ~30 mg/mL [2]

Solubility in DMSO ~25 mg/mL [2]

Solubility in PBS (pH 7.2) ~1 mg/mL [2]

Storage of Solid Compound -20°C [2]

Stock Solution Stability in

Organic Solvent

At least 1 year at -20°C (in

methyl acetate)
[2]

Aqueous Solution Stability
Not recommended for storage

for more than one day
[2]

Experimental Protocols
This section details the materials and methods for preparing a Cicaprost stock solution.

Materials
Cicaprost (solid or as a solution in methyl acetate)

Dimethyl sulfoxide (DMSO), cell culture grade

Ethanol (200 proof), molecular biology grade

Sterile, amber microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Gentle stream of nitrogen gas (if starting from a solution in methyl acetate)

Vortex mixer
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Sterile, 0.22 µm syringe filter

Protocol for Preparing a 10 mM Cicaprost Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro studies.

Calculate the Required Mass of Cicaprost:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass = 0.010 mol/L x 0.001 L x 374.5 g/mol = 0.003745 g = 3.745 mg

Handling Cicaprost Supplied in Methyl Acetate:

If Cicaprost is supplied as a solution in methyl acetate, the solvent must be removed

before reconstitution.

Under a gentle stream of nitrogen gas, carefully evaporate the methyl acetate until a dry

film of Cicaprost remains.

Proceed immediately to the next step to avoid degradation of the compound.

Dissolving Cicaprost:

Carefully weigh 3.745 mg of Cicaprost powder and transfer it to a sterile, amber

microcentrifuge tube.

Aseptically add 1 mL of cell culture grade DMSO to the tube.

Vortex the tube thoroughly until the Cicaprost is completely dissolved. Gentle warming in

a 37°C water bath can aid dissolution, but avoid prolonged heating.

Sterilization:
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For cell culture applications, it is crucial to ensure the sterility of the stock solution.

Sterilize the Cicaprost stock solution by passing it through a 0.22 µm syringe filter into a

new sterile, amber microcentrifuge tube.

Aliquoting and Storage:

Dispense the sterile stock solution into smaller, single-use aliquots in sterile, amber

microcentrifuge tubes. This prevents repeated freeze-thaw cycles that can lead to

compound degradation.

Label each aliquot clearly with the compound name, concentration (10 mM), solvent

(DMSO), and the date of preparation.

Store the aliquots at -20°C for long-term storage. Based on the stability of the compound

in methyl acetate, it is expected to be stable for at least one year.[2]

Preparation of Working Solutions
For cell culture experiments, the concentrated stock solution must be diluted to the final

desired concentration in the cell culture medium.

To minimize solvent-induced cytotoxicity, the final concentration of DMSO in the cell culture

medium should be kept low, typically below 0.1%.

Example Dilution: To prepare a 10 µM working solution from a 10 mM stock solution, you

would perform a 1:1000 dilution. For instance, add 1 µL of the 10 mM stock solution to 1 mL

of cell culture medium.

Mandatory Visualizations
Cicaprost Signaling Pathway
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Cicaprost Signaling Pathway
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Caption: A diagram illustrating the signaling cascade initiated by Cicaprost.

Experimental Workflow for Stock Solution Preparation
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Workflow for Preparing Cicaprost Stock Solution
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Caption: A step-by-step workflow for the preparation of a Cicaprost stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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